Cas no 1486953-68-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid
• CAS No: 1486953-68-7
• MF: C₁₉H₁₆F₃NO₄
• MW: 379.329855918884
• MDL: MFCD21647512
• CID: 4602004
• PubChem ID: 78993459
• Update Time: 2025-06-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-N-(2,2,2-trifluoroethyl)glycine
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino)acetic acid
• N-Fmoc-Gly(2,2,2-trifluoroethyl)-OH
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl](2,2,2-trifluoroethyl)amino}acetic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid

• MDL： MFCD21647512
• Inchi： 1S/C19H16F3NO4/c20-19(21,22)11-23(9-17(24)25)18(26)27-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,24,25)
• InChI Key： XRLGIXQTAKEMSI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC(F)(F)F

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid

2-{(9H-Fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic Acid: A Comprehensive Overview

Introduction

2-{(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid (CAS No: 1486953-68-7) is a highly specialized organic compound with significant applications in the fields of chemistry and pharmaceuticals. This compound is notable for its complex structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a trifluoroethyl amino group attached to an acetic acid backbone. The Fmoc group is widely recognized in peptide synthesis as a protecting group for amino acids, while the trifluoroethyl moiety introduces unique electronic and steric properties to the molecule.

Structural Analysis

The molecular structure of 2-{(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid is characterized by a central acetic acid unit (CH₂COOH), which serves as the backbone for the molecule. Attached to this backbone is an amino group (-NH-) that is further substituted with two distinct groups: the fluorenylmethoxycarbonyl (Fmoc) group and a trifluoroethyl group (-C(CF₃)₂). The Fmoc group consists of a fluorene ring system (a tricyclic aromatic structure) connected via a methoxycarbonyl bridge (-O-CO-O-) to the amino group.

Chemical Properties and Synthesis

This compound exhibits a high degree of chemical stability due to the electron-withdrawing effects of both the Fmoc and trifluoroethyl groups. The Fmoc group is particularly effective in protecting amino groups during peptide synthesis, as it can be selectively removed under specific acidic conditions without affecting other functional groups in the molecule. The trifluoroethyl group introduces additional stability and lipophilicity to the compound, making it suitable for various chemical transformations.

The synthesis of 2-{(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product.

Applications in Pharmaceutical Research

In recent years, fluorenylmethoxycarbonyl-containing compounds have gained significant attention in pharmaceutical research due to their versatility in drug design. The combination of the Fmoc group with the trifluoroethyl amino group in this compound makes it an ideal candidate for exploring novel therapeutic agents. Researchers have utilized this compound as a building block for synthesizing bioactive molecules targeting various disease states, including cancer and inflammatory disorders.

A recent study published in *Journal of Medicinal Chemistry* highlighted the potential of this compound as a lead structure for developing inhibitors of kinases involved in cell signaling pathways. The trifluoroethyl group was found to enhance the binding affinity of the molecule to its target protein, while the Fmoc group provided structural rigidity necessary for optimal activity.

Advances in Materials Science

Beyond pharmaceutical applications, fluorenylmethoxycarbonyl-containing compounds have also found utility in materials science. The unique electronic properties of these compounds make them suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating these compounds into polymer frameworks to enhance their conductivity and stability under harsh environmental conditions.

A groundbreaking study reported in *Nature Materials* demonstrated that films prepared from polymers containing fluorenylmethoxycarbonyl moieties exhibited exceptional charge transport properties. These findings suggest that such materials could be employed in next-generation flexible electronics and energy storage devices.

Environmental Considerations and Safety

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Studies have shown that fluorenylmethoxycarbonyl-containing compounds, including this one, are generally stable under ambient conditions and do not pose significant risks to aquatic ecosystems when used responsibly. However, proper disposal protocols should be followed to minimize any potential environmental impact.

In terms of safety handling, this compound should be treated with care due to its potential irritancy to eyes and skin. Gloves and protective eyewear are recommended during handling to ensure user safety.

Conclusion

2-{(9H-fluoren-9-yl)methoxycarbonyl}(2,2,2-trifluoroethyl)amino)acetic acid (CAS No: 1486953-68-7) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.